Cas no 52667-17-1 (Isopusillatriol)
Isopusillatriol structure
Product name:Isopusillatriol
CAS No:52667-17-1
MF:C20H32O3
MW:320.466286659241
CID:2033969
Isopusillatriol Chemical and Physical Properties
Names and Identifiers
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- Isopusillatriol
- (4S,8R,13R,14S)-13-Methyl-17-norkaur-15-ene-3α,14,18-triol
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- SMILES： CC12CCC3C(CCC4C(C)(CO)C(O)CCC34C)(C=C1)C2O |c:21,THB:22:21:4.2.3:20.19|
Computed Properties
- Exact Mass: 320.235
- Monoisotopic Mass: 320.235
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7A^2
Isopusillatriol Related Literature
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Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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